2-(3-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95%
Overview
Description
2-(3-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95% (2F-4N-PA) is an organic compound with the molecular formula C9H7FNO3. It is a white, odorless solid that is soluble in water and other organic solvents. 2F-4N-PA is widely used in the synthesis of organic molecules due to its ability to act as an acid catalyst. It is also used in the synthesis of pharmaceuticals, dyes, and other chemicals.
Scientific Research Applications
2-(3-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95% is used in a variety of scientific research applications, including the synthesis of organic molecules, the study of drug metabolism, and the study of enzyme kinetics. It can also be used in the synthesis of pharmaceuticals, dyes, and other chemicals.
Mechanism of Action
2-(3-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95% acts as an acid catalyst in the synthesis of organic molecules. It is able to catalyze the reaction of a wide variety of substrates, including alcohols, amines, and carboxylic acids. It also has the ability to activate a variety of nucleophiles and electrophiles.
Biochemical and Physiological Effects
2-(3-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95% has been shown to have no significant biochemical or physiological effects in laboratory animals. It is not known to be toxic or to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
2-(3-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95% is a useful tool for laboratory experiments due to its ability to act as an acid catalyst in the synthesis of organic molecules. It is also relatively safe and non-toxic, making it a good choice for laboratory experiments. However, it is not as effective as some other acid catalysts and may not be suitable for some applications.
Future Directions
2-(3-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95% has many potential applications in the fields of organic synthesis and drug metabolism. It could be used to synthesize a variety of organic molecules, including pharmaceuticals, dyes, and other chemicals. It could also be used to study the metabolism of drugs and other compounds. Additionally, it could be used to study enzyme kinetics and to develop new catalysts for organic synthesis. Finally, it could be used to develop new drugs and other compounds with unique properties.
Synthesis Methods
2-(3-Fluoro-2-methylphenyl)-4-nitrobenzoic acid, 95% can be synthesized from the reaction of 2-fluoro-3-methylphenol and 4-nitrobenzoic acid in aqueous acetic acid. The reaction is carried out at room temperature and is complete after 4 hours. The product is then isolated by filtration and dried to produce a white, odorless solid.
properties
IUPAC Name |
2-(3-fluoro-2-methylphenyl)-4-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FNO4/c1-8-10(3-2-4-13(8)15)12-7-9(16(19)20)5-6-11(12)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKTOQJNVSIBQDL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10689269 |
Source
|
| Record name | 3'-Fluoro-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10689269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262005-74-2 |
Source
|
| Record name | 3'-Fluoro-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10689269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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